(8R,9S,13S,14S,17R)-13-Ethyl-17-ethynyl-3-methoxy-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ol
(8R,9S,13S,14S,17R)-13-Ethyl-17-ethynyl-3-methoxy-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ol
An impurity from the synthesis of Levonorgestrel
Brand Name:
Vulcanchem
CAS No.:
799-43-9
VCID:
VC0195231
InChI:
InChI=1S/C22H30O2/c1-4-21-12-10-18-17-9-7-16(24-3)14-15(17)6-8-19(18)20(21)11-13-22(21,23)5-2/h2,7,18-20,23H,4,6,8-14H2,1,3H3/t18-,19-,20+,21+,22+/m1/s1
SMILES:
CCC12CCC3C(C1CCC2(C#C)O)CCC4=C3CC=C(C4)OC
Molecular Formula:
C22H30O2
Molecular Weight:
326.5 g/mol
(8R,9S,13S,14S,17R)-13-Ethyl-17-ethynyl-3-methoxy-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ol
CAS No.: 799-43-9
Impurities
VCID: VC0195231
Molecular Formula: C22H30O2
Molecular Weight: 326.5 g/mol
Purity: > 95%
![(8R,9S,13S,14S,17R)-13-Ethyl-17-ethynyl-3-methoxy-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ol - 799-43-9](/images/no_structure.jpg)
| CAS No. | 799-43-9 |
|---|---|
| Product Name | (8R,9S,13S,14S,17R)-13-Ethyl-17-ethynyl-3-methoxy-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ol |
| Molecular Formula | C22H30O2 |
| Molecular Weight | 326.5 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17R)-13-ethyl-17-ethynyl-3-methoxy-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ol |
| Standard InChI | InChI=1S/C22H30O2/c1-4-21-12-10-18-17-9-7-16(24-3)14-15(17)6-8-19(18)20(21)11-13-22(21,23)5-2/h2,7,18-20,23H,4,6,8-14H2,1,3H3/t18-,19-,20+,21+,22+/m1/s1 |
| Standard InChIKey | CQXCBGIFQZKDED-AANPDWTMSA-N |
| Isomeric SMILES | CC[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=C3CC=C(C4)OC |
| SMILES | CCC12CCC3C(C1CCC2(C#C)O)CCC4=C3CC=C(C4)OC |
| Canonical SMILES | CCC12CCC3C(C1CCC2(C#C)O)CCC4=C3CC=C(C4)OC |
| Description | An impurity from the synthesis of Levonorgestrel |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (17α)-(±)-13-Ethyl-3-methoxy-18,19-dinorpregna-2,5(10)-dien-20-yn-17-ol |
| PubChem Compound | 101857 |
| Last Modified | Nov 11 2021 |
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